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Compound of Interest

Compound Name: Ethyl brevifolincarboxylate

Cat. No.: B021138 Get Quote

An In-depth Technical Guide to Ethyl
Brevifolincarboxylate
This technical guide provides a comprehensive overview of the chemical identifiers, properties,

and available data for Ethyl brevifolincarboxylate, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
Ethyl brevifolincarboxylate is a natural product that has been identified in various plant

species.[1][2] Its chemical structure and properties are well-documented in several chemical

databases.

Table 1: Chemical Identifiers for Ethyl Brevifolincarboxylate
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Identifier Value Source

CAS Number 107646-82-2 [3][4][5][6]

IUPAC Name

ethyl 7,8,9-trihydroxy-3,5-

dioxo-1,2-

dihydrocyclopenta[c]isochrome

ne-1-carboxylate

[3]

Other Synonyms

EBFC, Ethyl 7,8,9-trihydroxy-

3,5-dioxo-1,2,3,5-

tetrahydrocyclopenta[c]isochro

mene-1-carboxylate

[3]

Chemical Formula C15H12O8 [3][5][7][8]

Molecular Weight 320.25 g/mol [3][5]

Canonical SMILES

CCOC(=O)C1CC(=O)C2=C1C

3=C(C(=C(C=C3C(=O)O2)O)O

)O

[3][7]

InChI

InChI=1S/C15H12O8/c1-2-22-

14(20)6-4-8(17)13-10(6)9-

5(15(21)23-13)3-

7(16)11(18)12(9)19/h3,6,16,18

-19H,2,4H2,1H3

[3][7]

InChIKey
JSEPSLOCPQODTM-

UHFFFAOYSA-N
[7]

Table 2: Computed Physicochemical Properties of Ethyl Brevifolincarboxylate
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Property Value Source

XLogP3 0.3 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
8 [3]

Rotatable Bond Count 2 [3]

Exact Mass 320.05321734 g/mol [3]

Monoisotopic Mass 320.05321734 g/mol [3]

Topological Polar Surface Area 155 Å² [3]

Heavy Atom Count 23 [3]

Complexity 594 [3]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the hierarchical relationship between the different chemical

identifiers for Ethyl brevifolincarboxylate, from the common name to the specific isomeric

representation.
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Ethyl brevifolincarboxylate

CAS: 107646-82-2

 is registered as

C15H12O8

 has formula

ethyl 7,8,9-trihydroxy-3,5-dioxo-1,2-dihydrocyclopenta[c]isochromene-1-carboxylate

 is named

SMILES

 represented by

InChI

 further specified by

Click to download full resolution via product page

Diagram of Chemical Identifier Relationships.

Experimental Data and Protocols
Currently, publicly accessible literature and databases lack detailed experimental protocols

specifically for Ethyl brevifolincarboxylate. While related compounds such as Methyl
brevifolincarboxylate and Brevifolincarboxylic acid have been investigated for biological

activities, including vasorelaxant, DNA topoisomerase inhibition, anticancer, and anti-

inflammatory effects, similar studies on Ethyl brevifolincarboxylate are not readily available.

[9][10]

The general workflow for investigating a natural product like Ethyl brevifolincarboxylate
would typically involve the following stages.
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General Workflow for Natural Product Drug Discovery.

Further research is required to establish the biological activity, mechanism of action, and

potential therapeutic applications of Ethyl brevifolincarboxylate. Researchers interested in

this compound would need to develop and validate specific experimental protocols for its

synthesis, purification, and biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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